![molecular formula C19H14ClN3O6 B250953 N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide](/img/structure/B250953.png)
N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide
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Overview
Description
N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide, also known as CBM-300946, is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been investigated in detail.
Mechanism of Action
The mechanism of action of N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide involves the inhibition of several key enzymes and signaling pathways that are involved in cell growth and proliferation. Specifically, this compound has been found to inhibit the activity of the enzyme AKT, which is involved in the regulation of cell survival and proliferation. This compound has also been shown to inhibit the activity of the NF-kB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, this compound has been shown to have antioxidant activity, and it has been found to protect against oxidative stress. This compound has also been shown to increase the expression of genes involved in the regulation of apoptosis, which is the programmed cell death that occurs in response to cellular damage or stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide for lab experiments is its high potency and specificity. This compound has been found to be highly effective at inhibiting the activity of its target enzymes and signaling pathways, and it has been shown to have minimal off-target effects. However, one limitation of this compound is its relatively short half-life, which can make it difficult to use in long-term experiments.
Future Directions
There are several potential future directions for research on N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide. One area of research is in the development of more potent and selective analogs of this compound. Another area of research is in the investigation of the potential use of this compound in combination with other anti-cancer or anti-inflammatory agents. Additionally, further research is needed to better understand the mechanism of action of this compound and its potential use in the treatment of other diseases and disorders.
Synthesis Methods
The synthesis of N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide involves several steps, including the reaction of 2-chlorobenzoic acid with 3-methoxyaniline to form 2-chloro-N-(3-methoxyphenyl)benzamide. This compound is then reacted with nitrofurazone to yield this compound. The synthesis method has been optimized to produce high yields of pure this compound.
Scientific Research Applications
N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide has been studied for its potential use in a variety of scientific research applications. One of the most promising areas of research is in the field of cancer treatment. This compound has been found to inhibit the growth and proliferation of cancer cells, and it has been shown to be effective against a variety of different types of cancer. In addition to cancer research, this compound has also been investigated for its potential use in the treatment of bacterial infections, inflammatory diseases, and neurological disorders.
Properties
Molecular Formula |
C19H14ClN3O6 |
---|---|
Molecular Weight |
415.8 g/mol |
IUPAC Name |
N-[4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl]-5-nitrofuran-2-carboxamide |
InChI |
InChI=1S/C19H14ClN3O6/c1-28-16-10-11(21-19(25)15-8-9-17(29-15)23(26)27)6-7-14(16)22-18(24)12-4-2-3-5-13(12)20/h2-10H,1H3,(H,21,25)(H,22,24) |
InChI Key |
ILAYUDNMDJONHU-UHFFFAOYSA-N |
SMILES |
COC1=C(C=CC(=C1)NC(=O)C2=CC=C(O2)[N+](=O)[O-])NC(=O)C3=CC=CC=C3Cl |
Canonical SMILES |
COC1=C(C=CC(=C1)NC(=O)C2=CC=C(O2)[N+](=O)[O-])NC(=O)C3=CC=CC=C3Cl |
Origin of Product |
United States |
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